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Compound of Interest

Compound Name: 2-Methyltetrahydropyran

Cat. No.: B156201 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methyltetrahydropyran, a cyclic ether, serves as a notable solvent in organic synthesis and

as a structural motif in various natural products. Its physicochemical properties make it a

subject of interest in chemical research and development. This technical guide provides an in-

depth overview of 2-Methyltetrah_ydropyran, including its chemical identity, physical and

chemical properties, a detailed synthesis protocol, and safety information.

Chemical Identity and Properties
CAS Number: 10141-72-7[1][2]

Molecular Formula: C₆H₁₂O[1][3]

The key physicochemical properties of 2-Methyltetrahydropyran are summarized in the table

below for easy reference and comparison.
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Property Value Unit

Molecular Weight 100.159 g/mol [3]

Density 0.852 g/cm³[1]

Boiling Point 107.3 °C at 760 mmHg[1]

Flash Point 11 °C[1]

Refractive Index 1.414

Vapor Pressure 31.8 mmHg at 25°C[1]

LogP 1.57540 [1]

Synthesis of 2-Methyltetrahydropyran
A common and efficient method for the synthesis of 2-Methyltetrahydropyran is through the

intramolecular cyclization of a haloalcohol, specifically 6-chloro-2-hexanol, via an

intramolecular Williamson ether synthesis.[3]

Experimental Protocol: Intramolecular Williamson Ether
Synthesis of 2-Methyltetrahydropyran[3]
Materials:

6-chloro-2-hexanol

Sodium hydride (NaH)

Anhydrous tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Diethyl ether

Brine

Anhydrous magnesium sulfate (MgSO₄)
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Procedure:

Preparation: A flame-dried, three-necked round-bottom flask equipped with a magnetic stir

bar, a reflux condenser, and a dropping funnel under an inert atmosphere (e.g., nitrogen or

argon) is charged with a suspension of sodium hydride (1.2 equivalents) in anhydrous THF.

Addition of Substrate: A solution of 6-chloro-2-hexanol (1.0 equivalent) in anhydrous THF is

added dropwise to the stirred suspension of NaH at 0 °C (ice bath).

Reaction: Following the complete addition of the substrate, the reaction mixture is allowed to

warm to room temperature and is then heated to reflux. The progress of the reaction is

monitored by thin-layer chromatography (TLC).

Workup:

Once the reaction is complete, the flask is cooled to 0 °C.

The reaction is carefully quenched by the slow, dropwise addition of a saturated aqueous

NH₄Cl solution to decompose any unreacted NaH.

The mixture is then transferred to a separatory funnel, and the aqueous layer is extracted

three times with diethyl ether.

The combined organic layers are washed with brine, dried over anhydrous MgSO₄, and

filtered.

The solvent is removed under reduced pressure using a rotary evaporator.

Purification: The resulting crude product is purified by fractional distillation or column

chromatography on silica gel to yield pure 2-Methyltetrahydropyran.

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of 2-Methyltetrahydropyran.

Applications in Research and Development
2-Methyltetrahydropyran is primarily utilized as a solvent in organic synthesis.[4] Its cyclic

ether structure is a key motif found in a variety of natural products, making its synthesis and

reactions relevant to medicinal chemistry and drug discovery. While not as extensively studied

as its analogue, 2-methyltetrahydrofuran (2-MeTHF), for "green" applications, its properties

suggest potential as an alternative solvent in certain chemical processes.

Safety and Handling
2-Methyltetrahydropyran is a flammable liquid and should be handled with appropriate safety

precautions in a well-ventilated area, away from sources of ignition.[4] Personal protective

equipment, including safety goggles, gloves, and a lab coat, should be worn. For detailed

safety information, it is recommended to consult the Safety Data Sheet (SDS) provided by the

supplier.

Conclusion
This technical guide provides essential information on 2-Methyltetrahydropyran for

professionals in research and drug development. The summarized data, detailed experimental

protocol, and synthesis workflow diagram offer a comprehensive resource for understanding

and utilizing this compound in a laboratory setting. Further research into its applications,

particularly as a green solvent, may unveil new opportunities for its use in sustainable chemical

processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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